![molecular formula C20H22N2O3 B1665673 Akagerinelactone CAS No. 75667-85-5](/img/structure/B1665673.png)
Akagerinelactone
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Overview
Description
4-(9-hydroxy-4-methyl-4,10-diazatetracyclo[8.6.1.05,17.011,16]heptadeca-1(17),11,13,15-tetraen-7-yl)-2H-furan-5-one is a natural product found in Strychnos decussata and Strychnos johnsonii with data available.
Scientific Research Applications
Translational Research and Nursing Science
Translational research, as defined by Dr. Francis S. Collins, the Director of the National Institutes of Health, emphasizes the application of basic scientific findings to clinical practice, a concept that aligns well with the study of substances like Akagerinelactone. This type of research is crucial for bridging the gap between laboratory discoveries and practical healthcare applications, enhancing our understanding and treatment of various health conditions. It is a field where the benefits and applications of compounds such as this compound can be explored and applied in clinical settings (Grady, 2010).
Spironolactone in Heart Failure Treatment
While not directly related to this compound, research into spironolactone, a medication often used in heart failure treatment, offers insights into the potential applications of similar compounds. Spironolactone's ability to improve endothelial function and suppress vascular angiotensin I/angiotensin II conversion in patients with chronic heart failure highlights the significant therapeutic potential of related compounds (Farquharson & Struthers, 2000). This suggests that understanding the pharmacodynamics and pharmacokinetics of similar substances, like this compound, could lead to new therapeutic approaches in cardiovascular diseases.
Ethical Considerations in Fish Research
In the realm of biological research, studies involving compounds like this compound often include animal models. Ethical considerations are paramount in such research, as seen in studies involving fish. The emphasis on refining methods to improve the welfare of animals in scientific studies is applicable to research involving any compound, including this compound. This approach ensures the ethical treatment of animals while maintaining scientific rigor, which is crucial for the advancement of medical science (Sloman et al., 2019).
Single-Cell Bioluminescence Imaging in Animal Models
Advanced research techniques, such as single-cell bioluminescence imaging, offer a window into the potential applications of this compound at a cellular level. These techniques allow researchers to observe the effects of compounds like this compound in real-time within living organisms, providing invaluable insights into their mechanisms of action and potential therapeutic benefits (Iwano et al., 2018).
Properties
75667-85-5 | |
Molecular Formula |
C20H22N2O3 |
Molecular Weight |
338.4 g/mol |
IUPAC Name |
4-(9-hydroxy-4-methyl-4,10-diazatetracyclo[8.6.1.05,17.011,16]heptadeca-1(17),11,13,15-tetraen-7-yl)-2H-furan-5-one |
InChI |
InChI=1S/C20H22N2O3/c1-21-8-6-15-14-4-2-3-5-16(14)22-18(23)11-12(10-17(21)19(15)22)13-7-9-25-20(13)24/h2-5,7,12,17-18,23H,6,8-11H2,1H3 |
InChI Key |
AQBARWNUNIQGJG-UHFFFAOYSA-N |
Isomeric SMILES |
CN1CCC2=C3[C@@H]1C[C@H](C[C@@H](N3C4=CC=CC=C24)O)C5=CCOC5=O |
SMILES |
CN1CCC2=C3C1CC(CC(N3C4=CC=CC=C24)O)C5=CCOC5=O |
Canonical SMILES |
CN1CCC2=C3C1CC(CC(N3C4=CC=CC=C24)O)C5=CCOC5=O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Akagerinelactone |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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